Cas no 879170-29-3 (2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide
• CAS No: 879170-29-3
• MF: C₁₆H₁₇ClN₂O₃S
• MW: 352.835781812668
• MDL: MFCD08255383
• CID: 5671441
• PubChem ID: 9508805
• Update Time: 2025-11-01

2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-[3-(dimethylsulfamoyl)pheny l]acetamide
• Benzeneacetamide, 2-chloro-N-[3-[(dimethylamino)sulfonyl]phenyl]-
• AKOS001286044
• CHEMBL2420538
• BDBM50439405
• Z30562883
• 879170-29-3
• 2-(2-chlorophenyl)-N-[3-(dimethylsulfamoyl)phenyl]acetamide
• EN300-26866748
• 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide

• MDL： MFCD08255383
• Inchi： 1S/C16H17ClN2O3S/c1-19(2)23(21,22)14-8-5-7-13(11-14)18-16(20)10-12-6-3-4-9-15(12)17/h3-9,11H,10H2,1-2H3,(H,18,20)
• InChI Key： RGNMBDJXFAUEJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1=CC=CC(=C1)S(N(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 352.0648413g/mol
• Monoisotopic Mass: 352.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 13.62±0.70(Predicted)

Additional information on 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide

Introduction to 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide (CAS No. 879170-29-3)

2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide, with the CAS number 879170-29-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a chlorophenyl group and a dimethylsulfamoyl moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide can be represented as follows: C₁₆H₁₅ClNO₃S. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The dimethylsulfamoyl group, on the other hand, confers additional polarity and can modulate the compound's interactions with biological targets.

In recent years, 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide has been extensively studied for its potential as an antitumor agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific enzymes or pathways that are crucial for cancer cell survival and proliferation. For instance, studies have demonstrated that this compound can inhibit the activity of histone deacetylases (HDACs), which are known to play a role in epigenetic regulation and cancer progression.

Beyond its antitumor properties, 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby alleviating inflammation and associated symptoms.

The pharmacological profile of 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide has been further explored through in vivo studies. Animal models have been used to evaluate its efficacy in treating various conditions. For example, in a mouse model of colorectal cancer, administration of this compound resulted in a significant reduction in tumor size and an improvement in overall survival rates. Similarly, in a rat model of IBD, treatment with this compound led to a decrease in intestinal inflammation and an improvement in histological scores.

The safety profile of 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide is another critical aspect that has been thoroughly investigated. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new therapeutic agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(2-chlorophenyl)-N-3-(dimethylsulfamoyl)phenylacetamide (CAS No. 879170-29-3) represents a promising candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in these areas.